1-(4-t-Butylphenyl)cyclopentanol

• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• IUPAC Name: 1-(4-tert-butylphenyl)cyclopentan-1-ol
• InChI: InChI=1S/C15H22O/c1-14(2,3)12-6-8-13(9-7-12)15(16)10-4-5-11-15/h6-9,16H,4-5,10-11H2,1-3H3
• InChI Key: AJZGPHVMKMXUEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2(CCCC2)O

Description

1-(4-t-Butylphenyl)cyclopentanol is a cyclopentanol derivative featuring a bulky 4-tert-butylphenyl substituent. Cyclopentanol itself is a five-membered alicyclic alcohol with applications in perfumes, solvents, pharmaceuticals, and dye intermediates . This substitution also expands its utility in specialized industrial or research applications, such as surfactant-mediated processes or bioactive compound synthesis.

Comparison with Similar Compounds

Table 1: Key Properties of Cyclopentanol and Derivatives

Compound	Substituent	Key Applications/Properties	References
Cyclopentanol	-OH	Solvent, perfume intermediate, PAH solubilization enhancer
1-(4-t-Butylphenyl)cyclopentanol	4-t-Butylphenyl	Enhanced hydrophobicity, potential surfactant/catalyst roles	[Inferred]
1-(Aminomethyl)cyclopentanol	-CH2NH2	Pharmaceutical intermediates, market growth in biologics
1-(Z-[2-(Triarylstannyl)vinyl]cyclopentanol	Triarylstannyl-vinyl	Antitumor and immune activities

Key Observations:

• Hydrophobicity: The 4-t-butylphenyl group increases steric bulk and hydrophobicity compared to unsubstituted cyclopentanol. This could improve performance in surfactant systems, similar to how cyclopentanol enhances PAH solubilization via cyclodextrin interactions .
• Biological Activity: Unlike organotin derivatives (e.g., triarylstannylvinylcyclopentanols), which exhibit antitumor activity , the 4-t-butylphenyl substituent may prioritize industrial over biological applications due to its non-polar nature.
• Synthesis Complexity: Introducing aromatic substituents (e.g., 4-t-butylphenyl) likely requires coupling reactions or Friedel-Crafts alkylation, contrasting with the hydrogenation-based synthesis of cyclopentanol .

Solubility and Interaction Mechanisms

Cyclopentanol enhances the solubilization of polycyclic aromatic hydrocarbons (PAHs) by cyclodextrins, with its hydroxyl group facilitating host-guest interactions . The 4-t-butylphenyl derivative, however, may exhibit reduced solubility in aqueous systems due to its bulky aromatic group. This could limit its efficacy in environmental remediation but improve compatibility with non-polar matrices (e.g., polymer blends or lipid membranes).

Market and Industrial Relevance

• 1-(Aminomethyl)cyclopentanol () has seen market growth in pharmaceutical sectors, driven by demand for bioactive intermediates. In contrast, 1-(4-t-Butylphenyl)cyclopentanol may find niche roles in specialty solvents or catalysts, leveraging its steric bulk to modulate reaction kinetics.
• Organotin Cyclopentanols () highlight the impact of heavy-metal substituents on bioactivity, whereas the 4-t-butylphenyl group aligns with industrial applications requiring thermal stability and low polarity.